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molecular formula C7H4BrCl2NO2 B1588851 2,6-Dichloro-3-nitrobenzyl Bromide CAS No. 83141-02-0

2,6-Dichloro-3-nitrobenzyl Bromide

Cat. No. B1588851
CAS RN: 83141-02-0
M. Wt: 284.92 g/mol
InChI Key: KAPYAGOYHCUEBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06110911

Procedure details

To a solution of 1,3-dichloro-2-methyl-4-nitro-benzene (19) (6.18 g, 30 mmol) and AIBN (200 mg) in CCl4 (75 mL), NBS (7.96 g, 45 mmol) was added under stirring and reflux. The reaction was monitored by 1H-NMR (CDCl3). Additional NBS (5×7.96 g, total of 270 mmol) was added till the starting material was consumed. The reaction mixture was filtered hot, and the filtrate was evaporated to dryness. The crude was column chromatographed (SiO2, hexanes:EtOAc, 9:1 to 8.5:1.5). The product was obtained as a low melting white solid: yield 6.869 g, 80%. 1H-NMR (CDCl3) δ 4.75 (s, 2H), 7.45, d, 1H, J=8.5 Hz), 7.69 (d, 1H, J=8.5 Hz); MS (CI) m/z 285 (M+H). Anal Calcd for C7H4BrCl2NO2 : C, 29.51; H, 1.42; N, 4.92. Found: C, 29.09; H, 1.43; N, 4.71.
Name
1,3-dichloro-2-methyl-4-nitro-benzene
Quantity
6.18 g
Type
reactant
Reaction Step One
Name
AIBN
Quantity
200 mg
Type
reactant
Reaction Step One
Name
NBS
Quantity
7.96 g
Type
reactant
Reaction Step One
Name
CCl4
Quantity
75 mL
Type
solvent
Reaction Step One
Name
NBS
Quantity
7.96 g
Type
reactant
Reaction Step Two
Name
2-Bromomethyl-1,3-dichloro-4-nitro-benzene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([Cl:11])[C:3]=1[CH3:12].CC(N=NC(C#N)(C)C)(C#N)C.C1C(=O)N([Br:32])C(=O)C1>C(Cl)(Cl)(Cl)Cl>[Br:32][CH2:12][C:3]1[C:4]([Cl:11])=[C:5]([N+:8]([O-:10])=[O:9])[CH:6]=[CH:7][C:2]=1[Cl:1]

Inputs

Step One
Name
1,3-dichloro-2-methyl-4-nitro-benzene
Quantity
6.18 g
Type
reactant
Smiles
ClC1=C(C(=C(C=C1)[N+](=O)[O-])Cl)C
Name
AIBN
Quantity
200 mg
Type
reactant
Smiles
CC(C)(C#N)N=NC(C)(C)C#N
Name
NBS
Quantity
7.96 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
CCl4
Quantity
75 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Two
Name
NBS
Quantity
7.96 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br

Conditions

Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
reflux
CUSTOM
Type
CUSTOM
Details
was consumed
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered hot
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated to dryness
CUSTOM
Type
CUSTOM
Details
chromatographed (SiO2, hexanes:EtOAc, 9:1 to 8.5:1.5)
CUSTOM
Type
CUSTOM
Details
The product was obtained as

Outcomes

Product
Name
2-Bromomethyl-1,3-dichloro-4-nitro-benzene
Type
Smiles
BrCC1=C(C=CC(=C1Cl)[N+](=O)[O-])Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.